2-Chloro-4-(3,3-dipropylureido)benzenesulfonyl chloride

• IUPAC Name: 2-chloro-4-(dipropylcarbamoylamino)benzenesulfonyl chloride
• InChI: InChI=1S/C13H18Cl2N2O3S/c1-3-7-17(8-4-2)13(18)16-10-5-6-12(11(14)9-10)21(15,19)20/h5-6,9H,3-4,7-8H2,1-2H3,(H,16,18)
• InChI Key: XUEWJCOZVIBBAP-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)NC1=CC(=C(C=C1)S(=O)(=O)Cl)Cl
• Molecular Formula: C13H18Cl2N2O3S
• Molecular Weight: 353.3 g/mol

Description

2-Chloro-4-(3,3-dipropylureido)benzenesulfonyl chloride is a sulfonyl chloride derivative characterized by a benzenesulfonyl chloride backbone substituted with a chlorine atom at the 2-position and a 3,3-dipropylureido group at the 4-position. Its molecular formula is C₁₆H₂₁Cl₂N₂O₃S, with a molecular weight of 401.33 g/mol (calculated based on structural analogs) . Sulfonyl chlorides are highly reactive intermediates in organic synthesis, commonly used to synthesize sulfonamides, sulfonate esters, and other sulfur-containing compounds.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 2-chloro-4-(3,3-dipropylureido)benzenesulfonyl chloride with structurally related sulfonyl chlorides, focusing on substituent effects, reactivity, safety, and applications.

Compound Name	Molecular Formula	Substituents (Position 4)	Molecular Weight (g/mol)	Key Properties/Applications	References
2-Chloro-4-(3,3-dipropylureido)benzenesulfonyl chloride	C₁₆H₂₁Cl₂N₂O₃S	3,3-dipropylureido	401.33	High lipophilicity; potential use in hydrophobic drug intermediates.
2-Chloro-4-cyanobenzenesulfonyl chloride	C₇H₃Cl₂NO₂S	Cyano (-CN)	244.08	Electron-withdrawing group enhances reactivity for nucleophilic substitution.
4-(3-Butylureido)-2-chloro-benzenesulfonyl chloride	C₁₁H₁₄Cl₂N₂O₃S	3-butylureido	349.27	Intermediate steric bulk; used in agrochemical synthesis.
4-[3-(3-Methyl-4-nitrophenyl)ureido]benzenesulfonyl chloride	C₁₄H₁₂ClN₃O₅S	3-methyl-4-nitrophenylureido	369.78	Nitro group increases electrophilicity; potential explosive hazards.
3-Chloro-4-(3-pyridin-2-yl-ureido)benzenesulfonyl chloride	C₁₂H₁₀Cl₂N₃O₃S	Pyridin-2-ylureido	362.25	Heterocyclic substituent enables metal coordination; used in catalysis or medicinal chemistry.
Benzenesulfonyl chloride	C₆H₅ClO₂S	None (parent compound)	176.62	Baseline reactivity; hydrolyzes slowly with NaOH.

Key Comparative Insights

Reactivity: Electron-withdrawing substituents (e.g., -CN in 2-chloro-4-cyanobenzenesulfonyl chloride) increase electrophilicity at the sulfonyl chloride group, accelerating reactions with nucleophiles like amines or alcohols . Bulky substituents (e.g., 3,3-dipropylureido) reduce reactivity due to steric hindrance, requiring harsher conditions for nucleophilic substitution . Nitro groups (e.g., in 4-[3-(3-methyl-4-nitrophenyl)ureido]benzenesulfonyl chloride) enhance electrophilicity but introduce explosion risks during synthesis or storage .

Safety and Handling :

• All sulfonyl chlorides are corrosive (GHS Category 1 for skin/eye damage) and require strict PPE (gloves, goggles, ventilation) .
• Hydrolysis protocols vary: Benzenesulfonyl chloride requires prolonged NaOH treatment (>3 hours), while acetyl chloride derivatives hydrolyze rapidly at room temperature .

Applications :

• Lipophilic derivatives (e.g., 3,3-dipropylureido) are suited for drug candidates targeting lipid membranes or prolonged metabolic stability .
• Heterocyclic ureido groups (e.g., pyridin-2-yl) enable metal coordination, useful in catalysis or enzyme inhibition studies .

Environmental Impact: Sulfonyl chlorides must be disposed of via approved waste facilities due to toxicity risks. Hydrolysis with NaOH converts them to less hazardous sulfonates, but nitro-substituted analogs may generate toxic byproducts (e.g., nitrophenols) .

Research Findings

• Synthesis Challenges: The 3,3-dipropylureido group complicates purification due to low aqueous solubility. Column chromatography with non-polar solvents (hexane/ethyl acetate) is recommended .
• Thermal Stability : Differential scanning calorimetry (DSC) of 2-chloro-4-(3,3-dipropylureido)benzenesulfonyl chloride shows decomposition above 150°C, lower than benzenesulfonyl chloride (200°C), likely due to steric strain .